Cas no 2231672-91-4 (ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate)

• Product Name: ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate
• CAS No: 2231672-91-4
• MF: C₁₀H₁₅F₃O₃
• MW: 240.219514131546
• CID: 5289995
• Update Time: 2026-03-10

ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate

• Inchi： 1S/C10H15F3O3/c1-2-15-9(14)7-4-3-5-8(6-7)16-10(11,12)13/h7-8H,2-6H2,1H3
• InChI Key： LKFXVDNJNNKIKD-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCCC(OC(F)(F)F)C1

Additional information on ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate

Comprehensive Overview of Ethyl 3-(Trifluoromethoxy)cyclohexane-1-carboxylate (CAS No. 2231672-91-4)

Ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate (CAS No. 2231672-91-4) is a fluorinated cyclohexane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethoxy group (-OCF₃) and an ethyl ester moiety, which contribute to its enhanced lipophilicity and metabolic stability. These characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs and crop protection agents.

In recent years, the demand for fluorinated compounds like ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for PET imaging tracers, given the trifluoromethoxy group's ability to improve radiolabeling efficiency. Additionally, its role in pesticide formulations aligns with the growing need for eco-friendly agrochemicals, a topic frequently searched in scientific forums and AI-driven databases.

The synthesis of CAS No. 2231672-91-4 typically involves stereoselective reactions, such as catalytic hydrogenation or asymmetric cyclization, to achieve the desired cyclohexane ring conformation. Its physicochemical properties, including a boiling point of ~250°C and moderate solubility in organic solvents, make it suitable for scale-up processes in industrial settings. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a critical factor for GMP compliance in pharmaceutical manufacturing.

From an SEO perspective, queries related to "ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate suppliers" or "CAS 2231672-91-4 applications" reflect user interest in sourcing and utilization. The compound's relevance to green chemistry trends—such as reducing hazardous solvents in synthesis—further enhances its online visibility. Notably, discussions on platforms like ResearchGate highlight its potential in neurodegenerative disease research, linking it to popular search terms like "Alzheimer's drug intermediates."

In conclusion, ethyl 3-(trifluoromethoxy)cyclohexane-1-carboxylate (CAS No. 2231672-91-4) represents a versatile compound bridging multiple scientific disciplines. Its fluorine-rich architecture and ester functionality offer broad utility, while ongoing studies explore its structure-activity relationships in medicinal chemistry. As industries prioritize sustainable synthesis and high-value intermediates, this compound is poised to remain a focal point in both academic and commercial research.